molecular formula C28H28ClFN6O B6240627 N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[4-(dimethylamino)phenyl]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide CAS No. 2411329-34-3

N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[4-(dimethylamino)phenyl]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide

Cat. No. B6240627
CAS RN: 2411329-34-3
M. Wt: 519
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[4-(dimethylamino)phenyl]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide is a useful research compound. Its molecular formula is C28H28ClFN6O and its molecular weight is 519. The purity is usually 95.
BenchChem offers high-quality N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[4-(dimethylamino)phenyl]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[4-(dimethylamino)phenyl]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 4-(dimethylamino)but-2-enal, which is synthesized from 4-(dimethylamino)but-2-yn-1-ol. The second intermediate is 4-(dimethylamino)phenyl)-7-hydroxyquinazoline, which is synthesized from 4-(dimethylamino)aniline and 7-chloro-4-fluoroquinazoline. These two intermediates are then coupled using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the final product, N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[4-(dimethylamino)phenyl]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide.", "Starting Materials": [ "4-(dimethylamino)but-2-yn-1-ol", "4-(dimethylamino)aniline", "7-chloro-4-fluoroquinazoline", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Synthesis of 4-(dimethylamino)but-2-enal from 4-(dimethylamino)but-2-yn-1-ol", "Synthesis of 4-(dimethylamino)phenyl)-7-hydroxyquinazoline from 4-(dimethylamino)aniline and 7-chloro-4-fluoroquinazoline", "Coupling of 4-(dimethylamino)but-2-enal and 4-(dimethylamino)phenyl)-7-hydroxyquinazoline using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the final product, N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[4-(dimethylamino)phenyl]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide" ] }

CAS RN

2411329-34-3

Product Name

N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[4-(dimethylamino)phenyl]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide

Molecular Formula

C28H28ClFN6O

Molecular Weight

519

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.